3-[(5-chloro-3-fluoropyridin-2-yl)amino]-N,2,2-trimethylpropanamide

• IUPAC Name: 3-[(5-chloro-3-fluoropyridin-2-yl)amino]-N,2,2-trimethylpropanamide
• InChI: InChI=1S/C11H15ClFN3O/c1-11(2,10(17)14-3)6-16-9-8(13)4-7(12)5-15-9/h4-5H,6H2,1-3H3,(H,14,17)(H,15,16)
• InChI Key: URJASXGAKMTAKV-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(CNC1=C(C=C(C=N1)Cl)F)C(=O)NC
• Molecular Formula: C11H15ClFN3O
• Molecular Weight: 259.71 g/mol

Description

3-[(5-chloro-3-fluoropyridin-2-yl)amino]-N,2,2-trimethylpropanamide, also known as CFPTA, is a chemical compound that has gained significant attention in scientific research due to its potential applications in the field of medicine. CFPTA is a small molecule inhibitor that targets the protein kinase B (PKB/Akt) signaling pathway, which is involved in cell growth, survival, and metabolism.

Scientific Research Applications

3-[(5-chloro-3-fluoropyridin-2-yl)amino]-N,2,2-trimethylpropanamide has been extensively studied for its potential applications in cancer therapy. The PKB/Akt signaling pathway is frequently activated in cancer cells, leading to increased cell survival and resistance to chemotherapy. This compound has been shown to inhibit the activity of this pathway, leading to decreased cell growth and increased sensitivity to chemotherapy. This compound has been tested in various cancer cell lines and animal models, with promising results.

Mechanism of Action

3-[(5-chloro-3-fluoropyridin-2-yl)amino]-N,2,2-trimethylpropanamide targets the PKB/Akt signaling pathway by binding to the ATP-binding site of the protein kinase. This prevents the phosphorylation of downstream targets, leading to decreased cell growth and survival. This compound has been shown to be a selective inhibitor of PKB/Akt, with minimal effects on other kinases.
Biochemical and Physiological Effects:
This compound has been shown to have a variety of biochemical and physiological effects. In cancer cells, this compound has been shown to induce apoptosis (programmed cell death), inhibit cell migration and invasion, and decrease angiogenesis (the formation of new blood vessels). This compound has also been shown to have anti-inflammatory effects, which may be useful in the treatment of inflammatory diseases.

Advantages and Limitations for Lab Experiments

3-[(5-chloro-3-fluoropyridin-2-yl)amino]-N,2,2-trimethylpropanamide has several advantages for lab experiments. It is a small molecule inhibitor that can be easily synthesized and purified. It has been extensively studied in vitro and in vivo, with well-characterized effects on the PKB/Akt signaling pathway. However, this compound also has some limitations. It has low solubility in water, which can make it difficult to administer in animal models. It also has limited selectivity for PKB/Akt, which can lead to off-target effects.

Future Directions

There are several future directions for research on 3-[(5-chloro-3-fluoropyridin-2-yl)amino]-N,2,2-trimethylpropanamide. One area of interest is the development of more selective inhibitors of PKB/Akt, which could reduce off-target effects. Another area of interest is the combination of this compound with other chemotherapy agents, which could enhance its anticancer effects. Additionally, this compound could be tested in clinical trials to determine its safety and efficacy in humans. Finally, this compound could be studied for its potential applications in other diseases, such as diabetes and neurodegenerative disorders.
Conclusion:
In conclusion, this compound is a chemical compound that has shown promise in scientific research for its potential applications in cancer therapy. This compound targets the PKB/Akt signaling pathway, leading to decreased cell growth and increased sensitivity to chemotherapy. This compound has several advantages for lab experiments, but also has limitations that need to be addressed. There are several future directions for research on this compound, including the development of more selective inhibitors and testing in clinical trials.

Synthesis Methods

3-[(5-chloro-3-fluoropyridin-2-yl)amino]-N,2,2-trimethylpropanamide can be synthesized using a multi-step process that involves the reaction of 5-chloro-3-fluoropyridine-2-amine with 2,2-dimethylpropanal in the presence of a base and a palladium catalyst. The resulting intermediate is then reacted with N,N-dimethylformamide dimethyl acetal to yield this compound. The synthesis method has been optimized to produce high yields and purity of the compound.